Cas no 1235632-80-0 (N'-(2,4-difluorophenyl)-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}ethanediamide)

• Product Name: N'-(2,4-difluorophenyl)-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}ethanediamide
• CAS No: 1235632-80-0
• MF: C₁₉H₂₀F₂N₄O₂
• MW: 374.384510993958
• CID: 5955027
• PubChem ID: 49681983
• Update Time: 2025-10-22

N'-(2,4-difluorophenyl)-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(2,4-difluorophenyl)-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}ethanediamide
• F5016-1342
• N'-(2,4-difluorophenyl)-N-[(1-pyridin-2-ylpiperidin-4-yl)methyl]oxamide
• N'-(2,4-difluorophenyl)-N-{[1-(pyridin-2-yl)piperidin-4-yl]methyl}ethanediamide
• N1-(2,4-difluorophenyl)-N2-((1-(pyridin-2-yl)piperidin-4-yl)methyl)oxalamide
• AKOS024489706
• 1235632-80-0

• Inchi： 1S/C19H20F2N4O2/c20-14-4-5-16(15(21)11-14)24-19(27)18(26)23-12-13-6-9-25(10-7-13)17-3-1-2-8-22-17/h1-5,8,11,13H,6-7,9-10,12H2,(H,23,26)(H,24,27)
• InChI Key： MNYLLJRLYKBUJI-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1NC(C(NCC1CCN(C2C=CC=CN=2)CC1)=O)=O)F

Computed Properties

• Exact Mass: 374.15543222g/mol
• Monoisotopic Mass: 374.15543222g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 74.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(2,4-difluorophenyl)-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}ethanediamide

Comprehensive Overview of N'-(2,4-difluorophenyl)-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}ethanediamide (CAS No. 1235632-80-0)

N'-(2,4-difluorophenyl)-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}ethanediamide (CAS No. 1235632-80-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound, often referred to by its abbreviated name or CAS number, belongs to the class of diamide derivatives, which are known for their versatility in drug discovery and development. Researchers are particularly interested in its molecular interactions and binding affinity, which make it a promising candidate for targeting specific biological pathways.

The compound's structure features a pyridin-2-yl moiety linked to a piperidin-4-ylmethyl group, combined with a 2,4-difluorophenyl substituent. This configuration contributes to its bioavailability and metabolic stability, key factors in its potential therapeutic applications. Recent studies have explored its role in modulating enzyme activity and receptor binding, aligning with current trends in precision medicine and targeted therapy. These attributes have led to increased searches for terms like "N'-(2,4-difluorophenyl) diamide uses" and "CAS 1235632-80-0 research applications" in scientific databases.

In the context of drug design, N'-(2,4-difluorophenyl)-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}ethanediamide is often compared to other small-molecule inhibitors due to its ability to interact with protein targets. Its fluorinated aromatic ring enhances its lipophilicity, a property critical for crossing cell membranes. This has sparked interest in its potential for treating conditions related to cellular signaling and inflammation, topics frequently searched by biomedical professionals. Additionally, its synthetic accessibility makes it a valuable scaffold for medicinal chemistry projects.

From an SEO perspective, this compound aligns with trending queries such as "new diamide derivatives 2024" and "piperidine-based drug candidates." Its CAS number (1235632-80-0) is often used as a precise identifier in patent filings and academic papers, further driving its online visibility. The compound's relevance to high-throughput screening and structure-activity relationship (SAR) studies also positions it as a topic of interest in AI-driven drug discovery, a rapidly growing field.

Ongoing research into N'-(2,4-difluorophenyl)-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}ethanediamide focuses on optimizing its pharmacokinetic profile and minimizing off-target effects. Its potential applications extend to neurological disorders and metabolic diseases, areas where users frequently search for "novel therapeutic agents." The compound's mechanism of action is also a subject of debate, with some studies suggesting it may influence kinase pathways, a hot topic in cancer research.

In summary, N'-(2,4-difluorophenyl)-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}ethanediamide (CAS No. 1235632-80-0) represents a compelling area of study at the intersection of organic chemistry and pharmacology. Its structural complexity and functional diversity make it a standout candidate for future drug development efforts, resonating with both academic and industrial researchers. As the scientific community continues to explore its capabilities, this compound is likely to remain a focal point in discussions about next-generation therapeutics.